Cas no 1436125-25-5 (N-(2-Benzylsulfinylethyl)-6-chloropyridine-2-carboxamide)

N-(2-Benzylsulfinylethyl)-6-chloropyridine-2-carboxamide structure
1436125-25-5 structure
Product Name:N-(2-Benzylsulfinylethyl)-6-chloropyridine-2-carboxamide
CAS No:1436125-25-5
MF:C15H15ClN2O2S
MW:322.809801340103
CID:6578316
PubChem ID:72018921
Update Time:2025-10-28

N-(2-Benzylsulfinylethyl)-6-chloropyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-Benzylsulfinylethyl)-6-chloropyridine-2-carboxamide
    • 6-CHLORO-N-(2-PHENYLMETHANESULFINYLETHYL)PYRIDINE-2-CARBOXAMIDE
    • AKOS016918230
    • Z1174882901
    • 1436125-25-5
    • EN300-26592105
    • Inchi: 1S/C15H15ClN2O2S/c16-14-8-4-7-13(18-14)15(19)17-9-10-21(20)11-12-5-2-1-3-6-12/h1-8H,9-11H2,(H,17,19)
    • InChI Key: YTLJWMJFQMBGRT-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(C(NCCS(CC2C=CC=CC=2)=O)=O)=N1

Computed Properties

  • Exact Mass: 322.0542766g/mol
  • Monoisotopic Mass: 322.0542766g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 78.3Ų

N-(2-Benzylsulfinylethyl)-6-chloropyridine-2-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26592105-0.05g
6-chloro-N-(2-phenylmethanesulfinylethyl)pyridine-2-carboxamide
1436125-25-5 95.0%
0.05g
$212.0 2025-03-20

Additional information on N-(2-Benzylsulfinylethyl)-6-chloropyridine-2-carboxamide

N-(2-Benzylsulfinylethyl)-6-chloropyridine-2-carboxamide: A Comprehensive Overview

The compound N-(2-Benzylsulfinylethyl)-6-chloropyridine-2-carboxamide, with the CAS number 1436125-25-5, is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a pyridine ring, a sulfoxide group, and an amide functional group. The integration of these structural elements contributes to its diverse chemical properties and potential applications in drug development.

Recent studies have highlighted the importance of sulfoxides in medicinal chemistry due to their ability to enhance the pharmacokinetic properties of drugs. The presence of the sulfoxide group in N-(2-Benzylsulfinylethyl)-6-chloropyridine-2-carboxamide suggests that this compound may exhibit improved bioavailability and stability compared to its non-sulfur analogs. This makes it a promising candidate for further exploration in therapeutic applications.

The pyridine ring in the molecule is a key structural feature that contributes to its aromaticity and electronic properties. The substitution pattern on the pyridine ring, particularly the 6-chloro group, plays a critical role in modulating the compound's reactivity and selectivity. This substitution also influences its interaction with biological targets, such as enzymes or receptors, which is essential for its potential therapeutic effects.

Amide groups are widely recognized for their role in hydrogen bonding and their ability to stabilize molecular interactions. In N-(2-Benzylsulfinylethyl)-6-chloropyridine-2-carboxamide, the amide group serves as a versatile functional group that can participate in various chemical reactions and biological processes. This functionality makes the compound suitable for further modification or conjugation with other molecules, expanding its potential applications in drug design.

Recent advancements in computational chemistry have enabled researchers to predict the potential bioactivity of compounds like N-(2-Benzylsulfinylethyl)-6-chloropyridine-2-carboxamide. By employing molecular docking studies and quantum mechanical calculations, scientists can gain insights into how this compound interacts with target proteins at the molecular level. These studies are crucial for understanding its mechanism of action and guiding further optimization efforts.

The synthesis of N-(2-Benzylsulfinylethyl)-6-chloropyridine-2-carboxamide involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. The use of environmentally friendly catalysts and efficient reaction conditions has become a focus in recent research, aiming to reduce the ecological footprint of chemical manufacturing. This approach not only enhances the sustainability of the synthesis process but also aligns with current trends toward green chemistry.

In terms of pharmacological applications, N-(2-Benzylsulfinylethyl)-6-chloropyridine-2-carboxamide has shown potential as a lead compound for developing novel therapeutics. Its unique combination of structural features makes it a candidate for targeting various disease states, including cancer, inflammation, and infectious diseases. Preclinical studies have demonstrated its ability to modulate key biological pathways, providing a foundation for further investigation into its therapeutic efficacy.

The integration of advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, has significantly improved our understanding of this compound's properties. These techniques allow researchers to characterize the molecule's stereochemistry, purity, and stability under different conditions. Such detailed characterization is essential for ensuring the reliability and reproducibility of experimental results.

In conclusion, N-(2-Benzylsulfinylethyl)-6-chloropyridine-2-carboxamide represents a cutting-edge molecule with immense potential in medicinal chemistry. Its unique structure, combined with recent advancements in chemical synthesis and computational modeling, positions it as a valuable tool for developing innovative therapeutic agents. As research continues to unfold, this compound may pave the way for groundbreaking discoveries in drug development.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.